Cas no 2228084-06-6 (2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid
• CAS No: 2228084-06-6
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 6363003
• PubChem ID: 165652218
• Update Time: 2025-10-23

2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid
• EN300-1777929
• 2228084-06-6

• Inchi： 1S/C7H13NO3S/c8-5(7(10)11)6(9)4-2-1-3-12-4/h4-6,9H,1-3,8H2,(H,10,11)
• InChI Key： YTKNEQVECXZERD-UHFFFAOYSA-N
• SMILES： S1CCCC1C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 191.06161445g/mol
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 109Ų

Additional information on 2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid

Introduction to 2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid (CAS No: 2228084-06-6)

2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228084-06-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework that combines amino, hydroxyl, and thiolanyl functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The intricate arrangement of these functional groups not only imparts distinct chemical properties but also opens up avenues for exploring its biological activities and mechanisms of action.

The compound's structure, characterized by a propanoic acid backbone modified with an amino group at the 2-position and a hydroxyl group at the 3-position, further incorporates a thiolan-2-yl moiety. This thiolan ring, a five-membered heterocycle containing sulfur, introduces both steric and electronic effects that can influence the compound's reactivity and interactions with biological targets. Such structural features are often leveraged in the design of novel molecules with enhanced binding affinity and selectivity towards specific enzymes or receptors.

In recent years, there has been growing interest in the development of scaffolds that incorporate sulfur-containing heterocycles, such as thiolane derivatives, due to their demonstrated ability to modulate biological pathways. Thiolan-2-yl groups, in particular, have been shown to exhibit favorable pharmacokinetic properties and can serve as key pharmacophores in the design of small-molecule inhibitors. The presence of both amino and hydroxyl functional groups in 2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid further enhances its potential as a building block for drug candidates.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological processes, and their inhibition or activation can have profound effects on cellular function. The structural features of 2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid suggest that it may interact with enzymes through multiple binding sites, potentially leading to allosteric modulation or covalent inhibition. Such mechanisms are highly sought after in drug discovery, as they can provide greater selectivity and reduced side effects compared to traditional competitive inhibitors.

Recent studies have highlighted the importance of proline derivatives in medicinal chemistry due to their unique conformational properties and ability to mimic peptide bonds. While 2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid does not contain proline directly, its structural motif shares some similarities with proline-based scaffolds. This similarity has led researchers to explore its potential as a precursor for peptidomimetics or as a scaffold for designing molecules that can interact with peptide-binding proteins.

The hydroxyl group at the 3-position of the compound's backbone is another key feature that warrants further investigation. Hydroxyl groups are known to participate in hydrogen bonding interactions, which are crucial for the binding affinity of many drug candidates. In 2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid, this hydroxyl group is positioned such that it could potentially engage in hydrogen bonding with polar residues on biological targets. This capability could be exploited to enhance binding affinity and selectivity.

Moreover, the amino group at the 2-position provides another opportunity for interaction with biological targets through salt formation or hydrogen bonding. Amino groups are frequently found in protein-bound drugs due to their ability to form stable ionic interactions with acidic residues on proteins. In 2-amino-3-hydroxy-3-(thiolan-2-yl)propanoic acid, this amino group could serve as a site for covalent modification or as part of a pharmacophore that interacts with specific protein targets.

The thiolan ring itself is a particularly interesting feature from a chemical biology perspective. Sulfur-containing heterocycles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The thiolan ring in 2-amino-3-hydroxy-3-(thiolan-2-y l)propanoic acid could potentially engage in sulfur-sulfur interactions with biological thiols or participate in redox signaling pathways. These interactions could be exploited to develop novel therapeutic strategies targeting diseases associated with aberrant redox regulation.

In conclusion, 2-amino - 3 - hydroxy - 3 - (thiolan - 2 - yl ) propanoic acid (CAS No: 2228084 - 06 - 6) represents a promising scaffold for drug discovery due to its unique structural features and potential for modulating biological pathways. The combination of amino, hydroxyl, and thiolan functional groups provides multiple opportunities for interaction with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.